2-Amino-6-nitrobenzoic acid
Overview
Description
Synthesis Analysis
The synthesis of 2-amino-6-nitrobenzoic acid has been addressed through different methodologies. An innovative approach significantly shortened the synthesis process, using vicarious nucleophilic substitution, thus reducing the steps and improving the yield from benzene derivatives (Kelly, Filer, & Wright, 2011).
Molecular Structure Analysis
The molecular and crystal structure of related compounds provides insight into the behavior of 2-amino-6-nitrobenzoic acid. For example, the study of 2-amino-4-nitrobenzoic acid revealed a crystal structure featuring hydrogen bonds that form a three-dimensional architecture, which is disrupted in its cocrystals, leading to the formation of supramolecular tubes and chains (Wardell & Tiekink, 2011).
Chemical Reactions and Properties
2-Amino-6-nitrobenzoic acid's chemical behavior is characterized by its reactions with various reagents, leading to the formation of diverse compounds. For instance, its interaction with α,β-acetylenic γ-hydroxy nitriles led to the formation of functionalized amino acids and demonstrated unusually facile esterification and acetylene hydration (Trofimov et al., 2009).
Scientific Research Applications
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Secondary Metabolite in Dinitrotoluene Formation
- Field : Biochemistry
- Application : 2-Amino-6-nitrobenzoic Acid is a secondary metabolite related to the formation of the genotoxic compound dinitrotoluene in rats .
- Method : The specific methods of application or experimental procedures depend on the particular metabolic process .
- Results : The outcomes obtained also depend on the specific metabolic process .
-
Laboratory Chemicals
- Field : Laboratory Science
- Application : 2-Amino-6-nitrobenzoic acid is used as a laboratory chemical .
- Method : The specific methods of application or experimental procedures depend on the particular laboratory process .
- Results : The outcomes obtained also depend on the specific laboratory process .
-
Preparation of Other Chemical Compounds
- Field : Organic Chemistry
- Application : 2-Amino-6-nitrobenzoic acid can be used as a raw material in the preparation of other chemical compounds .
- Method : The specific methods of application or experimental procedures depend on the particular synthesis process .
- Results : The outcomes obtained also depend on the specific synthesis process .
-
Food, Drug, Pesticide or Biocidal Product Use
- Field : Food Science, Pharmacology, Pesticide Science, Biocide Science
- Application : 2-Amino-6-nitrobenzoic acid can be used in the formulation of food products, drugs, pesticides, or biocidal products .
- Method : The specific methods of application or experimental procedures depend on the particular product formulation process .
- Results : The outcomes obtained also depend on the specific product formulation process .
properties
IUPAC Name |
2-amino-6-nitrobenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2O4/c8-4-2-1-3-5(9(12)13)6(4)7(10)11/h1-3H,8H2,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GGKYLHNARFFORH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)[N+](=O)[O-])C(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20198594 | |
Record name | Benzoic acid, 2-amino-6-nitro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20198594 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-6-nitrobenzoic acid | |
CAS RN |
50573-74-5 | |
Record name | 2-Amino-6-nitrobenzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=50573-74-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzoic acid, 2-amino-6-nitro- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0050573745 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 50573-74-5 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=36953 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Benzoic acid, 2-amino-6-nitro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20198594 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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